Cas no 211111-51-2 (N-2-Hydroxyphenylmalonamic acid)

• Product Name: N-2-Hydroxyphenylmalonamic acid
• CAS No: 211111-51-2
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 2841113
• PubChem ID: 69016240
• Update Time: 2025-05-23

N-2-Hydroxyphenylmalonamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyanilino)-3-oxopropanoic acid
• 3-((2-hydroxyphenyl)amino)-3-oxopropanoic acid
• 2-[(2-HYDROXYPHENYL)CARBAMOYL]ACETIC ACID
• 3-[(2-Hydroxyphenyl)amino]-3-oxopropanoic acid
• N-[2-Hydroxyphenyl]malonamic acid
• Propanoic acid, 3-[(2-hydroxyphenyl)amino]-3-oxo-
• n-(2-hydroxyphenyl) malonamic acid
• N-(2-Hydroxyphenyl)malonamidic acid
• . 3-Oxo-4-(2-hydroxyphenyl-butyric acid
• N-2-Hydroxyphenylmalonamic acid

• Inchi： 1S/C9H9NO4/c11-7-4-2-1-3-6(7)10-8(12)5-9(13)14/h1-4,11H,5H2,(H,10,12)(H,13,14)
• InChI Key： TXXGQRAXXNILFB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NC(CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 493.4±30.0 °C at 760 mmHg
• Flash Point: 252.2±24.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-2-Hydroxyphenylmalonamic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-2-Hydroxyphenylmalonamic acid

N-2-Hydroxyphenylmalonamic Acid: A Comprehensive Overview

N-2-Hydroxyphenylmalonamic acid, identified by the CAS number 211111-51-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers exploring novel therapeutic agents.

The chemical structure of N-2-Hydroxyphenylmalonamic acid comprises a malonic acid backbone with a hydroxyl-substituted phenyl group attached to the nitrogen atom. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its interactions within biological systems. The presence of the hydroxyl group introduces additional functionality, enhancing its potential for participation in hydrogen bonding and other non-covalent interactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-2-Hydroxyphenylmalonamic acid. Researchers have employed various strategies, including condensation reactions and enzymatic catalysis, to optimize the production process. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

In terms of applications, N-2-Hydroxyphenylmalonamic acid has shown promise in several areas. In pharmacology, it has been investigated as a precursor for bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting potential therapeutic benefits.

Moreover, the compound has been explored in materials science for its role in polymer synthesis. Its ability to form stable covalent bonds makes it a valuable building block for creating advanced materials with tailored properties. Recent research has focused on its use in developing biodegradable polymers, which hold significant potential in biomedical applications such as drug delivery systems and tissue engineering.

The environmental impact of N-2-Hydroxyphenylmalonamic acid has also been a subject of scrutiny. Studies have assessed its biodegradability and toxicity profiles, revealing that under specific conditions, the compound can be metabolized by microorganisms without posing significant risks to aquatic ecosystems. These findings underscore its suitability for eco-friendly chemical processes.

In conclusion, N-2-Hydroxyphenylmalonamic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to materials science, driven by advancements in synthetic methods and a deeper understanding of its biochemical interactions. As research progresses, this compound is expected to contribute significantly to the development of innovative solutions in both medicine and industry.